7-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione

• IUPAC Name: 7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C21H25N7O4S/c1-25-17-16(18(30)24-20(25)31)28(19(23-17)27-8-6-26(7-9-27)10-12-29)11-13-33-21-22-14-4-2-3-5-15(14)32-21/h2-5,29H,6-13H2,1H3,(H,24,30,31)
• InChI Key: GKUAQZUUIMPVRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CCO)CCSC4=NC5=CC=CC=C5O4
• Molecular Formula: C21H25N7O4S
• Molecular Weight: 471.5 g/mol

Description

7-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C21H25N7O4S and its molecular weight is 471.54. The purity is usually 95%.
BenchChem offers high-quality 7-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-3-methylpurine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Research

Research on similar compounds often focuses on the synthesis of novel derivatives with potential therapeutic applications. For example, studies on the synthesis of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives show the interest in creating new molecules for further pharmacological evaluation (Saito et al., 1997).

Crystal Engineering and Structural Studies

Research on organic crystal engineering, such as studies on the hydrogen-bond association of cyclo[(2-methylamino-4,7-dimethoxyindan-2-carboxylic acid)(2-amino-4,7-dimethoxyindan-2-carboxylic acid)], provides insights into how similar compounds interact at the molecular level, affecting their physical and chemical properties (Weatherhead-Kloster et al., 2005).

Antimicrobial and Antiviral Applications

Compounds like diketopiperazine derivatives from marine-derived actinomycete Streptomyces sp. have been studied for their potential antimicrobial and antiviral activities, suggesting a possible area of application for related compounds (Wang et al., 2013).

Photo-induced Electron Transfer

Studies on the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituent highlight the interest in using such compounds for materials science, particularly in light-emitting diodes and sensors (Gan et al., 2003).

Drug Metabolism

Investigations into the metabolism of compounds with similar structures in human liver microsomes provide valuable information for drug development, understanding how such compounds are processed in the body (Hvenegaard et al., 2012).